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Compound of Interest

2-Chloro-5-fluoroquinazolin-4-
Compound Name: )
amine

Cat. No.: B11900578

Get Quote

Executive Summary

2-Chloro-5-fluoroquinazolin-4-amine (MW: 197.59 g/mol ) is a functionalized quinazoline

intermediate used primarily in the development of condensed heterocyclic pharmaceuticals.[1]
Its physicochemical behavior is dominated by the planar, hydrophobic quinazoline core,
modified by the electron-withdrawing fluorine at C5 and the reactive chlorine at C2.

Key Operational Insights:
« DMSO is the mandatory solvent for high-concentration stock solutions (>10 mM).[1]

e Methanol is a permissive solvent for intermediate dilutions but poses a high stability risk due
to nucleophilic aromatic substitution (SNAr) at the C2 position.

e Agueous Solubility is negligible; precipitation occurs immediately upon dilution into aqueous
buffers unless a co-solvent system is optimized.[1]

Physicochemical Profile
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Value -
Property . Impact on Solubility
(Calculated/Estimated)

Small molecule; favorable

Molecular Weight 197.59 Da o

kinetics.[1]

Moderately lipophilic; poor
LogP (Octanol/Water) ~1.5-19 N

water solubility.

Potential for intermolecular H-
H-Bond Donors 1 (Exocyclic -NH2) bonding (crystal lattice

stability).[1]

Good interaction with polar
H-Bond Acceptors 3 (N1, N3, F) ]

aprotic solvents (DMSO).

Weakly basic; solubility
pKa (N1 ring nitrogen) ~3.5-45 increases in acidic media (pH

<3).

Solubility Dynamics: DMSO vs. Methanol
Dimethyl Sulfoxide (DMSO)

Status:Primary Solvent (Recommended) DMSO is the universal solvent for this compound due
to its high dielectric constant (

= 46.7) and aprotic nature, which disrupts the intermolecular hydrogen bonding of the
quinazoline amine without chemically attacking the reactive C2-chloride.

o Solubility Capacity: High (Estimated > 50 mg/mL).

e Thermodynamics: Dissolution is generally endothermic; mild warming (37°C) significantly
accelerates the process.

o Stability: Excellent.[1] DMSO is chemically inert toward the 2-chloro moiety under ambient
storage conditions.[1]

Methanol (MeOH)
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Status:Secondary Solvent (Use with Caution) Methanol is polar protic (

= 33). While it can dissolve the compound at moderate concentrations, it presents a chemical
compatibility issue.

e Solubility Capacity: Moderate (Estimated 1-10 mg/mL). Requires sonication.[1]

« Stability Risk (Critical): The C2-position of the quinazoline ring is electrophilic. In the
presence of methanol (a weak nucleophile), slow methanolysis can occur, replacing the
chlorine atom with a methoxy group to form 5-fluoro-2-methoxyquinazolin-4-amine.[1]

o Catalysts: This reaction is accelerated by heat, light, and the presence of bases (even
weak bases).

o Operational Rule: Use methanol only for immediate LC-MS injections or short-term
intermediate dilutions.[1] Never store stock solutions in methanol.[1]

Stability & Degradation Mechanism

The following diagram illustrates the solubility logic and the specific degradation pathway
researchers must avoid.
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Figure 1: Solubility workflow and methanolysis degradation risk.

Standard Operating Procedure (SOP)
Protocol A: Preparation of 100 mM Stock Solution
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Objective: Create a stable, high-concentration stock for long-term storage (-20°C).

Weighing: Accurately weigh 19.76 mg of 2-Chloro-5-fluoroquinazolin-4-amine into a
sterile, amber glass vial (protect from light).

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: Molecular Biology or Cell
Culture).

Dissolution:

o Vortex vigorously for 30 seconds.

o If particulates remain: Sonicate in a water bath at room temperature (25°C) for 5 minutes.

o Visual Check: Solution must be optically clear and colorless to pale yellow.[1]

Storage: Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C
or -80°C. Desiccate to prevent water absorption (DMSO is hygroscopic).[1]

Protocol B: Solubility Assessment (Saturation Shake-
Flask Method)

Objective: Empirically determine exact solubility if literature values are insufficient for specific

batch purity.

Excess Addition: Add compound in excess (~10 mg) to 0.5 mL of solvent (DMSO or MeOH)
in a chemically resistant vial.

Equilibration: Shake at 300 rpm at 25°C for 24 hours.

Separation: Centrifuge at 10,000 x g for 10 minutes or filter through a 0.22 um PTFE filter
(Do not use Nylon filters with DMSO).

Quantification: Analyze the supernatant via HPLC-UV (254 nm) against a standard curve
prepared in DMSO.

Comparative Solvent Table
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Water (PBS pH 7.

Parameter DMSO Methanol
[1]4)
Solubility )
T Soluble Slightly Soluble Insoluble
Classification
Est.[1] Saturation
> 50 mg/mL 1-10 mg/mL < 0.1 mg/mL
(25°C)
. ) o High (Suspension
Stability High Low (Solvolysis risk)
only)
o Stock Prep, ) Biological Assay
Application ] LC-MS Mobile Phase
Cryopreservation Buffer
: . Hygroscopic; : o
Handling Precaution ) Flammable; volatile Precipitation risk
penetrates skin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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